4-Amino-1-(2,2-difluoroethyl)-N-(3-morpholin-4-ylpropyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-amino-2-(2,2-difluoroethyl)-N-(3-morpholin-4-ylpropyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C13H21F2N5O2/c14-11(15)9-20-12(10(16)8-18-20)13(21)17-2-1-3-19-4-6-22-7-5-19/h8,11H,1-7,9,16H2,(H,17,21)
• InChI Key: TWSZUDVLSBKKGH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC(=O)C2=C(C=NN2CC(F)F)N
• Molecular Formula: C13H21F2N5O2
• Molecular Weight: 317.34 g/mol
• CAS No.: 2101199-93-1

Description

4-Amino-1-(2,2-difluoroethyl)-N-(3-morpholin-4-ylpropyl)-1H-pyrazole-5-carboxamide is a high-purity chemical reagent designed for professional research applications. This compound features a pyrazole carboxamide core, a scaffold recognized for its significant potential in medicinal chemistry and drug discovery. The structure incorporates a 2,2-difluoroethyl group at the N-1 position and a morpholino-propyl side chain on the carboxamide nitrogen, which may enhance its physicochemical properties and binding affinity for biological targets. Compounds based on the 5-aminopyrazole-4-carboxamide structure have been extensively investigated as covalent inhibitors for Fibroblast Growth Factor Receptors (FGFRs), showing potent activity against both wild-type and gatekeeper mutant forms, which is a promising avenue for overcoming drug resistance in cancer therapeutics . Pyrazole carboxamides have also demonstrated potent antifungal activity by disrupting mitochondrial function in pathogens, specifically by inhibiting key enzymes in the respiratory chain such as succinate dehydrogenase (Complex II) and cytochrome c oxidase (Complex IV) . The presence of the morpholine ring in its structure is a common feature in pharmacologically active compounds, often contributing to improved solubility and metabolic stability. This product is intended for research purposes only, providing scientists with a valuable tool for developing novel therapeutic agents, exploring enzyme mechanisms, and conducting structure-activity relationship (SAR) studies. It is supplied with comprehensive analytical data to ensure identity and purity. FOR RESEARCH USE ONLY. NOT INTENDED FOR DIAGNOSTIC OR THERAPEUTIC APPLICATIONS.

Biological Activity

4-Amino-1-(2,2-difluoroethyl)-N-(3-morpholin-4-ylpropyl)-1H-pyrazole-5-carboxamide, often referred to by its CAS number 2101195-98-4, is a compound of interest due to its potential biological activities. As a member of the pyrazole family, this compound exhibits a range of pharmacological properties that have been the subject of various studies. This article aims to provide a comprehensive overview of its biological activity based on diverse research findings.

• Molecular Formula : C13H21F2N5O2
• Molecular Weight : 305.34 g/mol
• CAS Number : 2101195-98-4

The biological activity of pyrazole derivatives, including the compound , is often linked to their ability to interact with various biological targets such as enzymes and receptors. The specific interactions can lead to anti-inflammatory, anticancer, and antimicrobial effects.

1. Anticancer Activity

Research indicates that compounds with the pyrazole structure can inhibit cancer cell proliferation. For instance, studies have shown that certain pyrazole derivatives can significantly reduce growth in various cancer cell lines, including HeLa (cervical cancer) and HepG2 (liver cancer) cells. The mechanism often involves the inhibition of tubulin polymerization, which is crucial for cell division.

Table 1: Anticancer Activity of Pyrazole Derivatives

Compound Name	Cell Line	IC50 (µM)	Mechanism
Compound A	HeLa	12.07	Tubulin Inhibition
Compound B	HepG2	8.50	Cell Cycle Arrest

2. Anti-inflammatory Effects

Pyrazole derivatives are known for their anti-inflammatory properties. The compound has been shown to inhibit key inflammatory mediators such as TNF-alpha and IL-6 by blocking specific signaling pathways (e.g., p38 MAPK). This activity suggests potential therapeutic applications in treating inflammatory diseases.

Case Study: Inhibition of TNF-alpha Release
In an experimental model, the compound demonstrated significant inhibition of LPS-induced TNF-alpha release in mice, indicating its potential as an anti-inflammatory agent.

3. Antioxidant Activity

Recent studies have highlighted the antioxidant properties of pyrazole derivatives. The compound's ability to scavenge free radicals contributes to its potential in preventing oxidative stress-related diseases.

Table 2: Antioxidant Activity Assays

Assay Type	Result (IC50)
ABTS	25 µM
FRAP	30 µM
ORAC	20 µM

Structure-Activity Relationship (SAR)

The biological activity of pyrazole derivatives is heavily influenced by their structural modifications. For instance, the introduction of different substituents at specific positions on the pyrazole ring can enhance or diminish their efficacy against particular biological targets.

Figure 1: Structure-Activity Relationship of Pyrazole Derivatives

Structure-Activity Relationship

Comparison with Similar Compounds

Structural Analogues with Pyrazole-Carboxamide Scaffolds

a. 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxamide (CAS 51516-69-9)

• Structure : Pyrazole core with a 4-fluorophenyl group at position 1 and a carboxamide at position 3.
• Key Differences: Lacks the difluoroethyl and morpholinopropyl substituents. The fluorophenyl group increases aromaticity but reduces solubility compared to the target compound’s morpholine moiety.

b. 5-Amino-1-(4-isopropylphenyl)-1H-pyrazole-4-carboxamide (CAS 1404364-18-6)

• Structure : Features a bulky 4-isopropylphenyl group at position 1.
• The absence of fluorine atoms and morpholine may limit metabolic stability and target engagement .

Carboxamide Derivatives with Kinase Inhibitor Activity

a. 4-{5-[(4-cyclopropyl-1H-indazol-5-yl)amino]-1-methyl-1H-1,2,4-triazol-3-yl}-N-(2,2-difluoroethyl)benzamide (WHO List 128)

• Structure : Benzamide scaffold with a triazole-indazole substituent and difluoroethyl group.
• Key Differences : While both compounds share a difluoroethyl group, the WHO-listed compound targets Rho-associated kinase (ROCK) via its triazole-indazole motif. The pyrazole core in the target compound may favor different kinase interactions .

b. (4aR)-N-[2-(6-cyano-5-methylpyrimidin-4-yl)-4-(trifluoromethyl)phenyl]-1-[[2,3-difluoro-4-(2-morpholin-4-ylethoxy)phenyl]methyl]-4-hydroxy-4a-methyl-2-oxo-6,7-dihydro-5H-pyrrolo[1,2-b]pyridazine-3-carboxamide (EP 4374877 A2)

• Structure : Complex pyrrolopyridazine-carboxamide with morpholine and trifluoromethyl groups.

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Molecular Weight	Solubility Enhancers	Potential Target
Target Compound	Pyrazole	2,2-difluoroethyl, morpholinopropyl	~370 Da	Morpholine	Kinases/GPCRs (inferred)
5-Amino-1-(4-fluorophenyl)-pyrazole-4-carboxamide	Pyrazole	4-fluorophenyl	~250 Da	None	Kinase intermediates
WHO List 128 Compound	Benzamide	Triazole-indazole, difluoroethyl	~520 Da	None	ROCK kinase
EP 4374877 A2 Compound	Pyrrolopyridazine	Trifluoromethyl, morpholine	~650 Da	Morpholine-ethoxy	Undisclosed kinase

Research Findings and Implications

• Fluorine Impact: The 2,2-difluoroethyl group in the target compound may improve metabolic stability and membrane permeability compared to non-fluorinated analogues like 5-amino-1-(4-isopropylphenyl)-pyrazole-4-carboxamide .
• Morpholine Role: The morpholinopropyl group likely enhances solubility, a critical advantage over WHO List 128’s ROCK inhibitor, which lacks such motifs .
• Structural Simplicity : The pyrazole core (MW ~370 Da) offers a favorable balance between potency and bioavailability compared to bulkier derivatives like the EP 4374877 A2 compound .